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Introduction

The rapid advancement of perovskite solar cells (PSCs) has positioned them as a frontrunner
in next-generation photovoltaic technologies. However, the inclusion of toxic lead in the
highest-performing perovskite materials raises environmental and health concerns, hindering
their large-scale commercialization. Tin-based perovskites have emerged as the most
promising lead-free alternatives, owing to tin's similar electronic configuration to lead and the
favorable optoelectronic properties of tin-halide perovskites.[1][2] Tin(ll) bromide (SnBr2) is a
key precursor for synthesizing a range of tin-based perovskite absorbers, including pure
bromide and mixed-halide (Br/lI) compositions, which offer tunable bandgaps and improved
stability.

A critical challenge in the fabrication of tin-based PSCs is the propensity for the Sn2+* cation to
oxidize to Sn**.[1] This oxidation creates defects within the perovskite crystal lattice, acting as
recombination centers for charge carriers and leading to poor device performance and
instability. Therefore, protocols for fabricating SnBrz-based perovskites must incorporate
strategies to mitigate this oxidation, such as the use of reducing agents or additives.

These application notes provide a comprehensive overview and detailed protocols for the
fabrication and characterization of lead-free perovskite solar cells using tin(ll) bromide as a
primary precursor.
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Key Considerations for Tin(ll) Bromide Based
Perovskites

e Precursor Purity: High-purity tin(ll) bromide is essential for achieving high-quality perovskite
films. Impurities can act as nucleation sites for defects and hinder crystallisation.

o Solvent Engineering: The choice of solvent for the precursor ink is critical for controlling the
crystallization kinetics of the perovskite film. Common solvents include N,N-
dimethylformamide (DMF) and dimethyl sulfoxide (DMSO). The ratio of these solvents can
be tuned to optimize film morphology.

o Additive Manufacturing: Additives play a crucial role in improving the quality and stability of
tin-based perovskite films. Tin(ll) fluoride (SnF2) is a widely used additive that is believed to
reduce Sn** content and passivate defects.[2] Other additives, such as hypophosphorous
acid, have also been shown to inhibit oxidation.[2]

o Atmosphere Control: The fabrication of tin-based perovskite solar cells is typically performed
in an inert atmosphere (e.g., a nitrogen-filled glovebox) to minimize the oxidation of Sn2+.

o Device Architecture: The inverted (p-i-n) device architecture is commonly employed for tin-
based PSCs, as it has been shown to yield higher efficiencies and better stability compared
to the conventional (n-i-p) structure.

Experimental Workflow Overview

The general workflow for fabricating a tin(ll) bromide-based perovskite solar cell involves
several key stages, from substrate preparation to device characterization.
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General workflow for perovskite solar cell fabrication.

Experimental Protocols
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Protocol 1: Fabrication of Mixed-Halide
(MA1-yFAySni3-xBrx) Perovskite Solar Cells

This protocol is adapted from a study on mixed-cation, mixed-halide tin-based perovskites and
outlines the fabrication of a solar cell with an inverted p-i-n architecture.[3]

1. Substrate Preparation

» Clean fluorine-doped tin oxide (FTO) coated glass substrates by sequential ultrasonication in
detergent, deionized water, acetone, and isopropanol for 15 minutes each.

o Dry the substrates with a nitrogen gun.

o Treat the substrates with UV-ozone for 15 minutes immediately before use.

2. Hole Transport Layer (HTL) Deposition

o Prepare a PEDOT:PSS solution by filtering it through a 0.45 um PVDF filter.

e Spin-coat the PEDOT:PSS solution onto the FTO substrates at 4000 rpm for 30 seconds.
e Anneal the substrates at 150°C for 10 minutes in air.

o Transfer the substrates into a nitrogen-filled glovebox.

3. Perovskite Precursor Solution Preparation

o Prepare a stock solution for a target composition, for example, MAo.sFAo0.5Snl2.5Bro.s.

e The precursor solution should have a concentration of approximately 35% by weight.[3]

e Dissolve stoichiometric amounts of formamidinium iodide (FAI), methylammonium bromide
(MABY), tin(Il) iodide (Snlz2), and tin(Il) bromide (SnBrz) in a solvent mixture of N,N-
dimethylformamide (DMF) and dimethyl sulfoxide (DMSO) with a 4:1 mass ratio.[3]

e Add an excess of SnFz (e.g., 10 mol%) to the precursor solution to inhibit Sn2* oxidation.
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Stir the solution with a magnetic stirrer for at least 1 hour at 70°C in a nitrogen-filled
glovebox.[3]

. Perovskite Film Deposition

Deposit the perovskite precursor solution onto the PEDOT:PSS layer via a one-step spin-
coating process.

Spin-coat at 1000 rpm for 10 seconds, followed by 5000 rpm for 30 seconds.

During the second step, dispense an anti-solvent (e.g., chlorobenzene) onto the spinning
substrate approximately 15 seconds before the end of the program.

Anneal the films at 100°C for 10 minutes.
. Electron Transport Layer (ETL) and Electrode Deposition

Deposit a Ceo (buckminsterfullerene) layer (20 nm) onto the perovskite film by thermal
evaporation.

Deposit a bathocuproine (BCP) layer (6 nm) on top of the Ceo layer by thermal evaporation.

Finally, thermally evaporate a silver (Ag) or gold (Au) top electrode (100 nm) through a
shadow mask to define the active area of the device.

Device Fabrication Workflow
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Fabrication process for an inverted p-i-n perovskite solar cell.

Data Presentation
Table 1: Precursor Solution Compositions for Mixed-
Halide Tin Perovskites
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Perovskite Cation Anion Solvent Additive
Composition Precursors Precursors System (v/v) (mol%)
Formamidinium Tin(Il) lodide DMF:DMSO
FASNIs _ SnF2 (10%)
lodide (FAI) (Snl2) (4:1)
Formamidinium Tin(Il) Bromide DMF:DMSO
FASNBr3 ) SnF2 (10%)
Bromide (FABr) (SnBr2) (4:1)
Methylammoniu
MAo.5FA0.5SNlz2.5 _ DMF:DMSO
m Bromide Snlz, SnBr2 SnF2 (10%)
Bro.s (4:1)
(MABY), FAI
Methylammoniu
_ DMF:DMSO
MASnNIBr2 m lodide (MAI), Snlz, SnBr2 @:1) SnF2 (5-10%)

MABr

Table 2: Representative Device Performance of Tin-
Based Perovskite Solar Cells

Perovskit Device

] Jsc Referenc
(5 Architect Vo (V) FF (%) PCE (%)
(mA/cm?)

Absorber ure
FAo0.7sMAo.

Inverted 0.51 18.8 69 6.6 [4]
255Nl
MASnNIBr2 Planar - - - 3.70 [5]
FASNI3 Planar - - - >6.0 [6]
(EA) doped

Inverted - - - >13 [7]
FASNI3

Note: Performance metrics can vary significantly based on the specific fabrication conditions,
measurement protocols, and the quality of the perovskite film.

Characterization of Tin-Based Perovskite Films

Structural and Morphological Analysis
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» X-ray Diffraction (XRD): To confirm the formation of the desired perovskite crystal structure
and assess the film's crystallinity and orientation.

e Scanning Electron Microscopy (SEM): To visualize the surface morphology and cross-section
of the perovskite film, providing information on grain size, compactness, and thickness.

Optoelectronic Properties

o UV-Visible Spectroscopy: To determine the absorption spectrum of the perovskite film and
estimate its bandgap.

e Photoluminescence (PL) Spectroscopy: To evaluate the radiative recombination properties of
the film. A higher PL intensity and longer carrier lifetime are generally indicative of a lower
defect density.

Device Performance Evaluation

o Current Density-Voltage (J-V) Measurement: To determine the key performance parameters
of the solar cell: open-circuit voltage (Vo.), short-circuit current density (Js.), fill factor (FF),
and power conversion efficiency (PCE).

» External Quantum Efficiency (EQE): To measure the ratio of collected charge carriers to
incident photons at each wavelength. Integrating the EQE spectrum should provide a
calculated Js. that is consistent with the value obtained from the J-V measurement.

Sn?#t Oxidation and Mitigation Pathway
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The oxidation pathway of Sn2* and the role of additives.

References

1. zlab.nju.edu.cn [zlab.nju.edu.cn]

2. research-repository.griffith.edu.au [research-repository.griffith.edu.au]

3. pubs.acs.org [pubs.acs.org]

4. researchgate.net [researchgate.net]

5. m.youtube.com [m.youtube.com]

© 2025 BenchChem. All rights reserved. 9/10 Tech Support


https://www.benchchem.com/product/b160491?utm_src=pdf-body-img
https://zlab.nju.edu.cn/_upload/article/files/5e/6d/b10a3f984c0ca660997eafd0eedb/1565b230-5f98-4616-af71-04c79627178a.pdf
https://research-repository.griffith.edu.au/server/api/core/bitstreams/ccb9b481-d8ac-4286-920b-e32fb320f66a/content
https://pubs.acs.org/doi/10.1021/acsomega.4c00535
https://www.researchgate.net/figure/The-synthetic-approach-and-the-absorption-spectra-of-mixed-halide-tin-perovskites_fig4_347226623
https://m.youtube.com/watch?v=bfw6tF97XFI
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b160491?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH@ Methodological & Application

Check Availability & Pricing

e 6. Structure and Optical Properties of Sn-Based Halide Perovskites (C10H18N2)SnX4 (X =
Cl, Br, I) - PMC [pmc.ncbi.nim.nih.gov]

o 7. Tin(Il) Bromide [for Perovskite precursor] | NanoAxis LLC [nanoaxisllc.com]

 To cite this document: BenchChem. [Application Notes: Utilizing Tin(ll) Bromide for Lead-
Free Perovskite Solar Cells]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b160491#using-tin-ii-bromide-as-a-precursor-for-lead-
free-perovskite-solar-cells]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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